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Compound of Interest

Compound Name: SLM6031434

Cat. No.: B2952368

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SLM6031434 is a potent and selective inhibitor of sphingosine kinase 2 (SphK2), a key

enzyme in the sphingolipid metabolic pathway.[1][2][3][4] By inhibiting SphK2, SLM6031434
decreases the levels of sphingosine-1-phosphate (S1P) and increases the levels of

sphingosine. This mechanism of action confers anti-fibrotic properties, making SLM6031434 a

valuable tool for research in areas such as chronic kidney disease. Proper preparation of a

stock solution is the first critical step for ensuring accurate and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of SLM6031434 stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of SLM6031434 hydrochloride is provided

below. It is crucial to always refer to the batch-specific molecular weight provided on the

product's vial or Certificate of Analysis for the most accurate calculations.
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Property Value Reference

Molecular Formula C₂₂H₃₀F₃N₅O₂·HCl

Molecular Weight
489.96 g/mol (often rounded to

490 g/mol )

Appearance
White to off-white crystalline

solid

Purity ≥98%

CAS Number 1897379-34-8

Solubility Data
The solubility of SLM6031434 hydrochloride in common laboratory solvents is essential for

preparing appropriate stock solutions.

Solvent
Maximum
Concentration

Notes Reference

Water 20 mM

30 mg/mL (approx.

61.23 mM)

Sonication is

recommended.

40 mg/mL (approx.

81.64 mM)

Requires sonication

and warming.

DMSO 100 mM

Experimental Protocols
Materials

SLM6031434 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water
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Sterile polypropylene microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

(Optional) Sonicator or water bath

Protocol for Preparing a 100 mM DMSO Stock Solution
This protocol describes the preparation of a 100 mM stock solution in DMSO, which is a

common starting concentration for many in vitro experiments.

Acclimatization: Allow the vial of SLM6031434 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SLM6031434 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM solution, you would need

48.996 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

SLM6031434 powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid

dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Ensure the vials are tightly sealed to protect from

moisture.
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Calculations for Stock Solution Preparation
The following formula can be used to calculate the required mass of SLM6031434 for a desired

stock solution concentration and volume:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM stock solution:

Mass (mg) = (10 mmol/L) * (0.001 L) * (489.96 g/mol ) * (1000 mg/g) = 4.8996 mg

Desired
Concentration

Mass for 1 mL
Stock

Mass for 5 mL
Stock

Mass for 10 mL
Stock

1 mM 0.490 mg 2.45 mg 4.90 mg

10 mM 4.90 mg 24.5 mg 49.0 mg

50 mM 24.5 mg 122.5 mg 245.0 mg

100 mM 49.0 mg 245.0 mg 490.0 mg

Note: Calculations are based on a molecular weight of 489.96 g/mol .

Visualizations
SLM6031434 Mechanism of Action
The diagram below illustrates the signaling pathway affected by SLM6031434. By inhibiting

SphK2, it prevents the conversion of Sphingosine to S1P, leading to an accumulation of

Sphingosine. This in turn increases the expression of Smad7, which is a negative regulator of

the pro-fibrotic TGF-β signaling pathway.
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Caption: Mechanism of SLM6031434 in inhibiting fibrosis.

Experimental Workflow for Stock Solution Preparation
This workflow diagram outlines the key steps for preparing a stock solution of SLM6031434,

from initial calculations to final storage.
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Caption: Workflow for preparing SLM6031434 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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